Cas no 2137789-39-8 (Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl-)

• Product Name: Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl-
• CAS No: 2137789-39-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5300017
• Update Time: 2025-05-23

Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl-

• Inchi： 1S/C12H22N2O/c1-11(7-8-11)10(15)14-9-3-5-12(2,13)6-4-9/h9H,3-8,13H2,1-2H3,(H,14,15)
• InChI Key： MIFVOSSEIGKBGJ-UHFFFAOYSA-N
• SMILES： C1(C)(C(NC2CCC(N)(C)CC2)=O)CC1

Additional information on Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl-

Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- (CAS No. 2137789-39-8): A Comprehensive Overview

Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl-, identified by its CAS number 2137789-39-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both cyclopropane and amide functional groups, coupled with a bulky 4-amino-4-methylcyclohexyl side chain, makes this compound a promising candidate for further exploration.

The structural motif of Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- is particularly noteworthy for its ability to interact with biological targets in a manner that may differ from more conventional pharmacophores. The cyclopropane ring is known for its strain and rigidity, which can influence the conformational flexibility of the molecule and its binding affinity to biological receptors. In contrast, the amide group provides a polar interaction surface that can enhance solubility and binding interactions. The 4-amino-4-methylcyclohexyl side chain adds another layer of complexity, potentially influencing both the pharmacokinetic properties and the overall efficacy of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- may exhibit inhibitory effects on various enzymes and receptors relevant to therapeutic intervention. For instance, preliminary simulations have indicated potential interactions with enzymes involved in metabolic pathways, suggesting a possible role in modulating these processes.

In the realm of drug discovery, the synthesis of novel compounds like Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- is often guided by principles of structure-activity relationship (SAR) analysis. By systematically modifying specific functional groups or side chains, chemists can optimize the pharmacological profile of the compound. The incorporation of a methyl group at the 1-position enhances lipophilicity, which may improve membrane permeability and oral bioavailability—a critical factor in drug development.

The utility of this compound extends beyond mere theoretical predictions. Experimental studies have begun to explore its potential in vitro and in vivo. In cell-based assays, Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- has shown promise in modulating pathways associated with inflammation and pain perception. These findings align with current trends in medicinal chemistry aimed at identifying small molecules that can effectively target complex diseases without significant side effects.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to construct the desired framework efficiently. The stereochemistry of the 4-amino-4-methylcyclohexyl group is particularly critical, as it can significantly impact the biological activity of the compound. Ensuring high enantiomeric purity is essential for achieving optimal therapeutic effects.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of machine learning algorithms into virtual screening processes has revolutionized the way new compounds are identified and prioritized for further investigation. By leveraging large datasets and predictive models, researchers can accelerate the discovery pipeline and focus efforts on compounds with the highest potential for success.

The regulatory landscape for new pharmaceutical entities also plays a crucial role in shaping research priorities. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that compounds like Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- undergo rigorous testing before reaching clinical use. This includes assessments of toxicity, pharmacokinetics, and pharmacodynamics—key parameters that determine whether a compound progresses from preclinical to clinical development.

In conclusion, Cyclopropanecarboxamide, N-(4-amino-4-methylcyclohexyl)-1-methyl- represents an exciting frontier in pharmaceutical chemistry. Its unique structural features offer potential advantages over existing therapeutic agents, particularly in terms of binding affinity and selectivity. As research continues to uncover new applications for this compound and similar derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.